Cas no 2648912-45-0 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
- (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid
- EN300-1571411
- 2648912-45-0
-
- Inchi: 1S/C25H30N2O6/c1-3-8-16(13-23(28)27-22(15-32-2)24(29)30)26-25(31)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
- InChI Key: VPXFORFDZNQEKW-XLDIYJRPSA-N
- SMILES: O(C(NC(CC(N[C@H](C(=O)O)COC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1571411-1.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1571411-50mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-100mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 100mg |
$2415.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-250mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 250mg |
$2525.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 500mg |
$2635.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-1000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 1000mg |
$2745.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-2500mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 2500mg |
$5380.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-5000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 5000mg |
$7961.0 | 2023-09-24 | ||
| Enamine | EN300-1571411-10000mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2648912-45-0 | 10000mg |
$11805.0 | 2023-09-24 |
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid (CAS No. 2648912-45-0)
The compound (2S)-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid, identified by the CAS registry number 2648912-45-0, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a methoxy-substituted propanoic acid moiety. The stereochemistry at the second carbon atom, denoted by the (S) configuration, plays a crucial role in determining its biological activity and selectivity.
The Fmoc group, a well-known protecting group in peptide synthesis, is attached to the amino terminus of the hexanamide chain. This group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The hexanamide chain serves as a flexible linker, facilitating interactions between the Fmoc group and the methoxy-substituted propanoic acid moiety. The methoxy group on the propanoic acid residue introduces additional functionality, potentially enhancing solubility or bioavailability in certain biological systems.
Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomeric selectivity and pharmacokinetic properties. The (S)-configuration at the second carbon atom in this compound has been shown to influence its interaction with biological targets, making it a valuable tool in the development of chiral catalysts and enantioselective reactions. Furthermore, the presence of the Fmoc group allows for precise control over the timing and site of deprotection during synthesis, enabling the construction of complex peptide architectures with high fidelity.
In terms of applications, this compound has found utility in various areas of chemical biology. For instance, it has been employed as a building block in the synthesis of bioactive peptides, where its stereochemical integrity and functional groups contribute to the overall activity of the resulting molecules. Additionally, its use in combinatorial chemistry has facilitated the generation of diverse libraries for high-throughput screening, accelerating drug discovery efforts.
Recent advancements in computational chemistry have also shed light on the electronic properties and conformational flexibility of this compound. Molecular dynamics simulations have revealed that the Fmoc group exerts a significant influence on the conformational preferences of the hexanamide chain, which in turn affects its ability to interact with biomolecular targets. These insights have informed the design of more efficient synthetic routes and improved strategies for optimizing bioavailability.
In conclusion, (2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino-hexanamido-3-methoxypropanoic acid (CAS No. 2648912-45-0) is a versatile and valuable compound in modern organic chemistry. Its unique structure, stereochemistry, and functional groups make it an essential tool in peptide synthesis, drug discovery, and chemical biology research. As ongoing research continues to uncover new applications and insights into its properties, this compound will undoubtedly remain at the forefront of scientific innovation.
2648912-45-0 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)